Cas no 2098133-85-6 (1-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-2-(methylamino)ethan-1-one
• CAS No: 2098133-85-6
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 4772151
• Update Time: 2025-10-06

1-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3a-(methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-2-(methylamino)ethan-1-one
• 1-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-2-(methylamino)ethan-1-one

• Inchi： 1S/C12H22N2O2/c1-13-6-11(15)14-7-10-4-3-5-12(10,8-14)9-16-2/h10,13H,3-9H2,1-2H3
• InChI Key： SWBIMTMTJASLGJ-UHFFFAOYSA-N
• SMILES： O(C)CC12CN(C(CNC)=O)CC1CCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• XLogP3: 0.4
• Topological Polar Surface Area: 41.6

Additional information on 1-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-2-(methylamino)ethan-1-one

Compound CAS No. 2098133-85-6: 1-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-2-(methylamino)ethan-1-one

The compound with CAS No. 2098133-85-6, known as 1-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-2-(methylamino)ethan-1-one, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a hexahydrocyclopenta[c]pyrrole ring system with a methoxymethyl substituent and a methylamino group. The combination of these functional groups makes this compound a promising candidate for further research and development.

Recent studies have highlighted the importance of such molecules in the development of novel drugs and bioactive agents. The hexahydrocyclopenta[c]pyrrole core, for instance, has been shown to exhibit interesting pharmacokinetic properties, making it a valuable scaffold for drug design. Additionally, the methoxymethyl group introduces flexibility and solubility, while the methylamino group contributes to hydrogen bonding capabilities, enhancing bioavailability.

One of the most intriguing aspects of this compound is its potential as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs that retain similar biological activity but differ in their physical properties, such as solubility or permeability. By modifying the substituents on the hexahydrocyclopenta[c]pyrrole ring, researchers can explore a wide range of biological activities, from enzyme inhibition to receptor modulation.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the construction of the hexahydrocyclopenta[c]pyrrole ring through cycloaddition reactions or ring-closing metathesis, followed by functionalization with the methoxymethyl and methylamino groups. These steps require precise control over reaction conditions to ensure high yields and purity.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a template molecule in combinatorial chemistry allows for the rapid generation of diverse libraries for high-throughput screening. Furthermore, its structural versatility makes it an ideal candidate for exploring prodrug strategies, where inactive precursors are converted into active drugs within the body.

Recent advancements in computational chemistry have also provided valuable insights into the properties of this compound. Molecular docking studies have revealed potential binding modes with various biological targets, such as kinases and G-protein coupled receptors (GPCRs). These findings underscore the importance of further experimental validation to confirm these theoretical predictions.

In conclusion, the compound CAS No. 2098133-85-6 represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with tailored properties. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool in drug discovery and development.